6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H18FNO3/c20-16-6-4-5-15(17(16)19(23)24)13-7-9-14(10-8-13)18(22)21-11-2-1-3-12-21/h4-10H,1-3,11-12H2,(H,23,24)
• InChI Key: KJZUHSYCXBXENQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C(=CC=C3)F)C(=O)O
• Molecular Formula: C19H18FNO3
• DSSTOX Substance ID: DTXSID90692291
• Molecular Weight: 327.3 g/mol
• CAS RN: 1261902-30-0

Description

6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% (6F2PCBA) is a synthetic organic compound with a wide range of applications. It is an aromatic carboxylic acid and a derivative of piperidine, a cyclic amine found in some alkaloids and other natural compounds. 6F2PCBA is used as a building block in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. It is also used as a reagent in biochemical and physiological research.

Scientific Research Applications

6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is used as a building block in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. It is also used as a reagent in biochemical and physiological research. For example, 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is used in the synthesis of a variety of peptides and peptidomimetics, as well as in the synthesis of compounds with potential therapeutic applications. It is also used in the synthesis of compounds with potential agrochemical applications, such as insecticides and herbicides. In addition, 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is used in the synthesis of natural products, such as terpenoids and alkaloids.

Mechanism of Action

6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme involved in the biosynthesis of prostaglandins, which are lipid molecules that play a role in inflammation and pain. 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% binds to the active site of COX and inhibits its activity, thereby reducing the production of prostaglandins. This mechanism of action has potential therapeutic applications, as it could be used to reduce inflammation and pain.
Biochemical and Physiological Effects
6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has a variety of biochemical and physiological effects. As mentioned above, it acts as an inhibitor of cyclooxygenase, which reduces the production of prostaglandins and thus reduces inflammation and pain. In addition, 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been shown to have antifungal and antibacterial activity, as well as antioxidant activity. It has also been shown to have neurotrophic and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in lab experiments include its low cost, its availability, and its versatility. It is a relatively inexpensive compound, and it is widely available. In addition, it can be used in a variety of applications, such as the synthesis of pharmaceuticals, agrochemicals, and natural products.
However, there are some limitations to using 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% in lab experiments. For example, it is a relatively unstable compound and can easily decompose. In addition, it is not soluble in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. For example, it could be used in the development of new drugs for the treatment of inflammation and pain. In addition, it could be used in the synthesis of new agrochemicals, such as insecticides and herbicides. Furthermore, it could be used in the synthesis of new natural products, such as terpenoids and alkaloids. Finally, it could be used in the development of new compounds with potential therapeutic applications.

Synthesis Methods

6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized from the reaction of piperidine-1-carboxylic acid and 6-fluorobenzotrifluoride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and with the addition of a catalyst, such as p-toluenesulfonic acid. The yield of the reaction is typically in the range of 70-80%. Alternatively, 6-Fluoro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized from the reaction of 4-piperidone and 6-fluorobenzaldehyde in the presence of a base, such as potassium carbonate. The yield of this reaction is typically in the range of 80-90%.